Cas no 1036-62-0 (Pyrido[4,3-d]pyrimidin-4(3H)-one,6-[3-(diethylamino)propyl]-5,6,7,8-tetrahydro-2-(methylthio)-)
1036-62-0 structure
Product Name:Pyrido[4,3-d]pyrimidin-4(3H)-one,6-[3-(diethylamino)propyl]-5,6,7,8-tetrahydro-2-(methylthio)-
CAS No:1036-62-0
MF:C15H26N4OS
MW:310.458141803741
CID:219500
PubChem ID:135455375
Update Time:2025-04-19
Pyrido[4,3-d]pyrimidin-4(3H)-one,6-[3-(diethylamino)propyl]-5,6,7,8-tetrahydro-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[4,3-d]pyrimidin-4(3H)-one,6-[3-(diethylamino)propyl]-5,6,7,8-tetrahydro-2-(methylthio)-
- 6-[3-(diethylamino)propyl]-2-methylsulfanyl-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
- 6-(3-diethylamino-propyl)-2-methylsulfanyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one
- AC1L70UC
- NSC527440
- DTXSID90326382
- NSC-527440
- 1036-62-0
-
- Inchi: 1S/C15H26N4OS/c1-4-18(5-2)8-6-9-19-10-7-13-12(11-19)14(20)17-15(16-13)21-3/h4-11H2,1-3H3,(H,16,17,20)
- InChI Key: RQMSMMQXZBGGGY-UHFFFAOYSA-N
- SMILES: S(C)C1NC(C2=C(CCN(C2)CCCN(CC)CC)N=1)=O
Computed Properties
- Exact Mass: 310.18298
- Monoisotopic Mass: 310.18273264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 73.2Ų
Experimental Properties
- PSA: 47.94
- LogP: 1.51970
Pyrido[4,3-d]pyrimidin-4(3H)-one,6-[3-(diethylamino)propyl]-5,6,7,8-tetrahydro-2-(methylthio)- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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